Cas no 105807-83-8 (7-amino-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one)

• Product Name: 7-amino-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
• CAS No: 105807-83-8
• Molecular Formula: C₁₀H₁₂N₂O₂
• Molecular Weight: 192.2145
• MDL: MFCD11048439
• CID: 98443
• PubChem ID: 13665546

7-amino-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Properties

Names and Identifiers

• 7-Amino-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one
• 2H-1,4-Benzoxazin-3(4H)-one, 7-amino-2,2-dimethyl-
• 6-Amino-2,2-Dimethyl-2H-Benzo[B][1,4]Oxazin-3(4H)-One
• 7-Amino-2,2-dimethyl-2H-benzo-[b][1,4]oxazin-3(4H)-one
• 7-amino-2,2-dimethyl-4H-1,4-benzoxazin-3-one
• 7-Amino-2,2-dimethyl-4H-benzo[1,4]oxazin-3-one
• 7-amino-2,2-dimethyl-2H-1,4-benzoxazin-3(4H)-one
• 7-Amino-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)
• 7-AMINO-2,2-DIMETHYL-3,4-DIHYDRO-2H-1,4-BENZOXAZIN-3-ONE
• UXMAGPQBCODAEJ-UHFFFAOYSA-N
• FCH887741
• AB63037
• B
• FT-0654235
• DS-10697
• 105807-83-8
• 7-AMINO-2,2-DIMETHYL-2H-BENZO[1,4]OXAZIN-3(4H)-ONE
• SCHEMBL755992
• 7-Amino-2 pound not2-dimethyl-2H-benzo[b][1 pound not4]oxazin-3(4H)-one
• MFCD11048439
• CS-0028251
• A2006
• DTXSID00546175
• SY065549
• AKOS006307874
• Ethyl3-oxo-3-(2,3,4-trichlorophenyl)propanoate
• J-518214
• ALBB-018376
• DB-012329

• MDL： MFCD11048439
• InChIKey： UXMAGPQBCODAEJ-UHFFFAOYSA-N
• Inchi： 1S/C10H12N2O2/c1-10(2)9(13)12-7-4-3-6(11)5-8(7)14-10/h3-5H,11H2,1-2H3,(H,12,13)
• SMILES： O1C2C([H])=C(C([H])=C([H])C=2N([H])C(C1(C([H])([H])[H])C([H])([H])[H])=O)N([H])[H]

Computed Properties

• Exact Mass: 192.09000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 192.089877630g/mol
• Heavy Atom Count: 14
• Complexity: 253
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 64.4

Experimental Properties

• LogP: 2.09750
• PSA: 64.35000
• Refractive Index: 1.567
• Boiling Point: 401.0±45.0 °C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 196.3±28.7 °C
• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3

7-amino-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

7-amino-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%